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Compound of Interest

Compound Name: IR-806

Cat. No.: B12066224

Essential Safety and Handling Guide for IR-806

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of IR-806. Adherence to these guidelines is critical to ensure
personal safety and proper management of this chemical agent in the laboratory.

Overview and Hazard Summary

IR-806 is a near-infrared (NIR) cyanine dye, recognized for its photosensitive properties.[1] It is
classified as a combustible solid and requires careful handling to prevent ignition and
exposure.[2] As a photosensitive material, it is susceptible to degradation upon exposure to
light, which necessitates specific storage and handling considerations.[3]

Chemical and Physical Properties

Property Value

CAS Number 757960-10-4
Physical Form Solid

Storage Class Combustible Solid[2]
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling
IR-806. The following table outlines the minimum required PPE.

Body Part Required PPE Specifications and Notes

Nitrile or neoprene gloves are
_ _ recommended. Always double-
Hands Chemical Resistant Gloves
glove. Check manufacturer's

data for breakthrough times.

Goggles must be splash-proof.

A face shield must be worn
Safety Goggles and Face
Eyes/Face ] over the goggles when
Shield ) )
handling solutions or powders.

[2]

A NIOSH-approved N95

) respirator is the minimum
. N95 (US) or equivalent ) )
Respiratory Resirat requirement for handling the
espirator ] ) ]
solid form to prevent inhalation

of dust particles.[2]

A buttoned lab coat is the
Body Laboratory Coat o )
minimum requirement.

Shoes must be made of a non-
Feet Closed-toe Shoes ]
porous material.

Safe Handling and Operational Plan

Due to its photosensitive nature, all procedures involving IR-806 should be conducted in an
area with controlled lighting.

Step-by-Step Handling Protocol:

e Preparation:
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Ensure the work area is clean and uncluttered.

[e]

o

Designate a specific area for handling IR-806.

[¢]

Verify that an eyewash station and safety shower are readily accessible.

[¢]

Confirm that all required PPE is available and in good condition.

e Donning PPE:

[e]

Wash hands thoroughly.

o Put on the inner pair of chemical-resistant gloves.

o Don the laboratory coat, ensuring it is fully buttoned.
o Fit the N95 respirator, performing a seal check.

o Put on safety goggles, followed by the face shield.

o Don the outer pair of chemical-resistant gloves, ensuring the cuffs overlap with the sleeves
of the lab coat.

» Handling IR-806:

o

Work in a well-ventilated area, preferably within a chemical fume hood.
o Handle the solid material carefully to avoid generating dust.
o When preparing solutions, add the solid to the solvent slowly to prevent splashing.

o As IR-806 is photosensitive, use dark-colored or opaque containers for storage and during
experiments.[3] Where possible, cover containers with aluminum foil to minimize light
exposure.[3]

o Avoid working in brightly lit areas.[3]

Emergency Procedures
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First Aid Measures

Exposure Route First Aid Protocol

Immediately wash the affected area with soap
Skin Contact and plenty of water. Remove contaminated

clothing.

Immediately flush eyes with copious amounts of
Eye Contact water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Move the individual to fresh air. If breathing is

difficult, administer oxygen. If breathing has

Inhalation . e o
stopped, provide artificial respiration. Seek
immediate medical attention.
i Do not induce vomiting. Rinse mouth with water.
Ingestion

Seek immediate medical attention.

Accidental Release Measures

In the event of a spill, evacuate the area and prevent entry of unnecessary personnel. Wearing
the appropriate PPE, cover the spill with an absorbent material and collect it into a sealed
container for disposal. Ensure the area is decontaminated after cleanup.

Storage and Disposal Plan
Storage:
Store IR-806 in a tightly sealed, light-resistant container in a cool, dry, and well-ventilated area.

[3] Keep away from sources of ignition. Recommended storage temperatures are -20°C for
short-term and -80°C for long-term use.

Disposal:

All waste containing IR-806, including contaminated PPE and cleaning materials, must be
disposed of as hazardous waste. Follow all local, state, and federal regulations for hazardous
waste disposal. Do not dispose of down the drain or in regular trash.
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Workflow for Safe Handling of IR-806

Safe Handling and Disposal Workflow for IR-806

Preparation

1. Prepare Work Area
(Clean, Designated Zone)

2. Verify Safety Equipment
(Eyewash, Shower)

3. Don Appropriate PPE

Handlipng

4. Handle in Controlled Light gt ittt I
(Fume Hood, Dimmed Area)

Emergency Response

5. Use Light-Resistant Containers Spill Response

Exposure Response

Post-HandIinvq & Disposal

6. Decontaminate Work Surface

:

7. Doff PPE Correctly

l

8. Dispose of Waste
(Hazardous Waste Stream)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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